[(3-Carboxyphenyl)(cyano)methyl](triphenyl)phosphanium bromide
Catalog No.
S14957057
CAS No.
89540-46-5
M.F
C27H21BrNO2P
M. Wt
502.3 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
89540-46-5
Product Name
[(3-Carboxyphenyl)(cyano)methyl](triphenyl)phosphanium bromide
IUPAC Name
[(3-carboxyphenyl)-cyanomethyl]-triphenylphosphanium;bromide
Molecular Formula
C27H21BrNO2P
Molecular Weight
502.3 g/mol
InChI
InChI=1S/C27H20NO2P.BrH/c28-20-26(21-11-10-12-22(19-21)27(29)30)31(23-13-4-1-5-14-23,24-15-6-2-7-16-24)25-17-8-3-9-18-25;/h1-19,26H;1H
InChI Key
NASPYUCATRLSFD-UHFFFAOYSA-N
Canonical SMILES
C1=CC=C(C=C1)[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C(C#N)C4=CC(=CC=C4)C(=O)O.[Br-]
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
501.04933 g/mol
Monoisotopic Mass
501.04933 g/mol
Heavy Atom Count
32
Dates
Modify: 2024-08-11
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